Cas no 864860-21-9 (2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
- Thieno[2,3-c]pyridine-3-carboxamide, 2-[(2,5-dichlorobenzoyl)amino]-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-
- 2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
- 2-[(2,5-dichlorobenzoyl)amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxamide
- SR-01000011421-1
- 864860-21-9
- SR-01000011421
- AKOS024604803
- AB00673830-01
- 2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
- F1299-0097
-
- Inchi: 1S/C19H21Cl2N3O2S/c1-18(2)8-11-13(15(22)25)17(27-14(11)19(3,4)24-18)23-16(26)10-7-9(20)5-6-12(10)21/h5-7,24H,8H2,1-4H3,(H2,22,25)(H,23,26)
- InChI Key: LKILMFFUPYLZEX-UHFFFAOYSA-N
- SMILES: C1(C)(C)NC(C)(C)CC2C(C(N)=O)=C(NC(=O)C3=CC(Cl)=CC=C3Cl)SC1=2
Computed Properties
- Exact Mass: 425.0731535g/mol
- Monoisotopic Mass: 425.0731535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.332±0.06 g/cm3(Predicted)
- Boiling Point: 470.6±45.0 °C(Predicted)
- pka: 11.46±0.60(Predicted)
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1299-0097-2μmol |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
864860-21-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1299-0097-5μmol |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
864860-21-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1299-0097-10μmol |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
864860-21-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1299-0097-20μmol |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
864860-21-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1299-0097-1mg |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
864860-21-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1299-0097-2mg |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
864860-21-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1299-0097-3mg |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
864860-21-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1299-0097-4mg |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
864860-21-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1299-0097-5mg |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
864860-21-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1299-0097-10mg |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
864860-21-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
Research Brief on 2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS: 864860-21-9)
Recent studies on the compound 2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS: 864860-21-9) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyridine scaffold, has garnered attention due to its potential applications in targeting specific biological pathways, particularly in oncology and inflammatory diseases.
The synthesis and structural elucidation of this compound have been extensively documented, with recent publications emphasizing its high purity and stability under physiological conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the molecular structure, ensuring its suitability for further pharmacological evaluations. The compound's mechanism of action appears to involve modulation of key signaling pathways, though detailed target identification studies are still ongoing.
In vitro studies have demonstrated significant inhibitory activity against a range of cancer cell lines, with IC50 values in the low micromolar range. Notably, the compound exhibits selective cytotoxicity towards tumor cells while sparing normal cells, suggesting a favorable therapeutic window. Preliminary in vivo studies in murine models have shown promising results, with reduced tumor growth and minimal adverse effects. These findings position the compound as a potential lead for further drug development.
Beyond oncology, recent research has explored the anti-inflammatory properties of 864860-21-9. The compound has been shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage models, indicating its potential utility in treating chronic inflammatory conditions. Structure-activity relationship (SAR) studies are underway to optimize its efficacy and reduce any off-target effects.
Despite these encouraging results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.
In conclusion, 2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide represents a promising avenue for drug discovery. Its dual activity in oncology and inflammation, coupled with its favorable pharmacological profile, underscores its potential as a multi-target therapeutic agent. Continued research and development will be crucial to fully realize its clinical benefits.
864860-21-9 (2-(2,5-dichlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)